molecular formula C12H15BrO3 B8552167 Methyl 3-(4-bromophenoxy)-2,2-dimethylpropanoate

Methyl 3-(4-bromophenoxy)-2,2-dimethylpropanoate

Cat. No.: B8552167
M. Wt: 287.15 g/mol
InChI Key: VHCXMXXWXLVYGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(4-bromophenoxy)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15BrO3

Molecular Weight

287.15 g/mol

IUPAC Name

methyl 3-(4-bromophenoxy)-2,2-dimethylpropanoate

InChI

InChI=1S/C12H15BrO3/c1-12(2,11(14)15-3)8-16-10-6-4-9(13)5-7-10/h4-7H,8H2,1-3H3

InChI Key

VHCXMXXWXLVYGM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=CC=C(C=C1)Br)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

40% Diethyl azodicarboxylate-toluene solution (9.54 mL) was added to a tetrahydrofuran (40 mL) solution containing 4-bromophenol (2.0 g), methyl hydroxypivalate (2.77 g) and triphenylphosphine (5.49 g), and the mixture was stirred at 70° C. for 3 hours. The reaction mixture was concentrated under reduced pressure, and purified by silica gel column chromatography (n-hexane:ethyl acetate=90:10) to obtain methyl 3-(4-bromophenoxy)-2,2-dimethylpropanoate (3.2 g).
Name
Diethyl azodicarboxylate toluene
Quantity
9.54 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
2.77 g
Type
reactant
Reaction Step Two
Quantity
5.49 g
Type
reactant
Reaction Step Two

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